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Compound of Interest

Compound Name: BH-Iaa

Cat. No.: B606062 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the dissolution and preparation of stock solutions

of BH-Iaa, a potent antagonist of auxin signaling.

Introduction to BH-Iaa
BH-Iaa is a synthetic molecule that acts as a specific antagonist of the TIR1-mediated auxin

signaling pathway. By blocking this pathway, BH-Iaa can induce effects such as the transition

from the mitotic cycle to the endocycle in plant cells. Its targeted action makes it a valuable tool

for studying auxin-related physiological processes and for potential applications in drug

development.

Signaling Pathway of TIR1-mediated Auxin Signaling
The following diagram illustrates the simplified signaling pathway inhibited by BH-Iaa.
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Figure 1: Simplified TIR1-mediated auxin signaling pathway and the inhibitory action of BH-
Iaa.

Physicochemical Properties and Storage
A summary of the key properties of BH-Iaa is provided below.

Property Value

Molecular Formula C₂₁H₃₀N₂O₄

Molecular Weight 374.47 g/mol

Appearance Solid

Primary Solvent Dimethyl sulfoxide (DMSO)[1]

Powder Storage -20°C for up to 3 years, 4°C for up to 2 years[2]

In-Solvent Storage
-80°C for up to 6 months, -20°C for up to 1

month[2]
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BH-Iaa powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM BH-Iaa Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for further dilutions.

Preparation: Before starting, ensure all equipment is clean and dry. Work in a fume hood or a

well-ventilated area.

Weighing BH-Iaa: Accurately weigh out a desired amount of BH-Iaa powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.745 mg of BH-Iaa.

Dissolution:

Add the weighed BH-Iaa powder to a microcentrifuge tube or an amber vial.

Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Vortex the solution until the BH-Iaa is completely dissolved. Gentle warming may be

applied if necessary, but avoid excessive heat.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots at -20°C or -80°C as indicated in the table above.

Molarity Calculator for Custom Stock Solutions
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Desired Molarity (mM)
Volume of DMSO for 1 mg
BH-Iaa (µL)

Volume of DMSO for 5 mg
BH-Iaa (mL)

1 2670.4 13.35

5 534.1 2.67

10 267.0 1.34

20 133.5 0.67

Note: The molecular weight used for these calculations is 374.47 g/mol .

Experimental Workflow
The following diagram outlines the general workflow for preparing a BH-Iaa stock solution.
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Figure 2: Workflow for the preparation of a BH-Iaa stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b606062?utm_src=pdf-body-img
https://www.benchchem.com/product/b606062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
Handle BH-Iaa powder in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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